Cas no 2171939-60-7 (4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid
• CAS No: 2171939-60-7
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 6571014
• PubChem ID: 165861633
• Update Time: 2025-10-31

4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid
• EN300-1456084
• 4-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylic acid
• 2171939-60-7

• Inchi： 1S/C13H22N2O4/c1-13(2,3)19-12(18)15-6-8(7-15)9-4-14-5-10(9)11(16)17/h8-10,14H,4-7H2,1-3H3,(H,16,17)
• InChI Key： GERWOZRCHLZARX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C1CNCC1C(=O)O)=O

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid (CAS No. 2171939-60-7)

4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid (CAS No. 2171939-60-7) is a highly specialized organic compound that has garnered significant attention in the pharmaceutical and biochemical research communities. This compound, characterized by its unique azetidine and pyrrolidine moieties, serves as a critical intermediate in the synthesis of novel drug candidates. Its structural features, including the tert-butoxy carbonyl (Boc) protecting group, make it a versatile building block for medicinal chemistry applications. Researchers are particularly interested in its potential role in developing protease inhibitors, GPCR modulators, and other small-molecule therapeutics.

The growing demand for 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid is driven by its relevance in drug discovery and peptide synthesis. With the rise of AI-driven drug design and computational chemistry, this compound has become a focal point for virtual screening and molecular docking studies. Its CAS No. 2171939-60-7 is frequently searched in databases like PubChem and SciFinder, reflecting its importance in academic and industrial research. Additionally, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of bioactive molecules with enhanced pharmacokinetic properties.

One of the most discussed topics in recent years is the role of azetidine-containing compounds in addressing drug resistance and improving target selectivity. 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid exemplifies this trend, as its rigid azetidine ring contributes to improved binding affinity and metabolic stability. These attributes are crucial for developing next-generation therapeutics for conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. Researchers are also exploring its potential in bioconjugation strategies, where it can serve as a linker for antibody-drug conjugates (ADCs).

From a synthetic perspective, the Boc-protected azetidine moiety in CAS No. 2171939-60-7 offers significant advantages. The tert-butoxy carbonyl group is easily removable under mild acidic conditions, making it ideal for stepwise synthesis of complex molecules. This feature aligns with the increasing demand for green chemistry and sustainable synthesis practices. Moreover, the compound's pyrrolidine-3-carboxylic acid segment provides a handle for amide bond formation, a cornerstone of peptide-based drug development. These properties make it a valuable asset in combinatorial chemistry and high-throughput screening campaigns.

In the context of personalized medicine, 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid is being investigated for its potential in precision therapeutics. Its modular structure allows for customization to target specific biomarkers or enzyme active sites. This aligns with the broader shift toward tailored treatments and patient-centric drug design. As the pharmaceutical industry continues to embrace machine learning and big data analytics, compounds like CAS No. 2171939-60-7 are likely to play a pivotal role in accelerating drug discovery pipelines.

In summary, 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylic acid (CAS No. 2171939-60-7) represents a cutting-edge tool for modern medicinal chemistry. Its unique structural features, combined with its applicability in drug development and bioconjugation, make it a compound of high interest. As research continues to uncover its full potential, this molecule is poised to contribute significantly to advancements in therapeutic innovation and biochemical research.